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Compound of Interest

Compound Name:
3,4-dimethylideneheptanedioyl-

CoA

Cat. No.: B15600009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the chemical formula and mass of 3,4-
dimethylideneheptanedioyl-CoA, a complex molecule of interest in various biochemical

pathways. The data is presented to be a ready reference for research and development

applications.

Chemical Identity and Properties
3,4-dimethylideneheptanedioyl-CoA is an acyl-CoA derivative. Its structure is composed of a

Coenzyme A (CoA) moiety linked via a thioester bond to a 3,4-dimethylideneheptanedioyl

group. The systematic construction of its chemical formula and the calculation of its mass are

detailed below.

The molecular structure of Coenzyme A is fundamental to determining the final formula and

mass of its derivatives. Coenzyme A has a chemical formula of C₂₁H₃₆N₇O₁₆P₃S.[1][2][3][4] Its

molar mass is approximately 767.53 g/mol .[1][2][3][5]

The "3,4-dimethylideneheptanedioyl" portion of the molecule is derived from heptanedioic acid,

a seven-carbon dicarboxylic acid. The "3,4-dimethylidene" modification indicates the presence

of two methylidene (=CH₂) groups at the third and fourth carbon positions of the heptane chain.

This acyl group has a chemical formula of C₉H₁₁O₃.
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The formation of a thioester bond between the 3,4-dimethylideneheptanedioyl group and

Coenzyme A results in the elimination of a water molecule. By combining the chemical formula

of the acyl group with that of Coenzyme A and subtracting the elements of water, the precise

chemical formula of 3,4-dimethylideneheptanedioyl-CoA is determined.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3,4-dimethylideneheptanedioyl-
CoA.

Parameter Value

Chemical Formula C₃₀H₄₆N₇O₁₉P₃S

Molar Mass 933.71 g/mol

Exact Mass 933.17821 Da

Note: The molar mass is calculated using the standard atomic weights of the constituent

elements, while the exact mass is determined from the mass of the most abundant isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-formula-and-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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